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Compound of Interest

Compound Name: Flunisolide Acetate-D6

Cat. No.: B13862940

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available Flunisolide
Acetate-D6, a deuterated internal standard crucial for pharmacokinetic and metabolic studies
of the synthetic corticosteroid, Flunisolide. This document details available product
specifications from various suppliers, outlines common analytical methodologies, and describes
the relevant biological signaling pathways.

Commercial Availability and Specifications

Flunisolide Acetate-D6 is available from a select number of specialized chemical suppliers.
The following tables summarize the product specifications as publicly provided by these
companies. It is important to note that while this information is collated from supplier websites
and documentation, lot-to-lot variability may exist. Researchers should always refer to the
Certificate of Analysis provided with their specific product.

Table 1: Commercial Suppliers of Flunisolide Acetate-D6
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Isotopic
Supplier Catalog Number Purity (by HPLC) Enrichment (atom
% D)
Expert Synthesis
_ ESS0425 97.6% 99%
Solutions (ESS)
MedchemExpress HY-114333S Not specified Not specified
Artis Standards AA0425 Not specified Not specified
Table 2: Product Specifications for Flunisolide Acetate-D6
Parameter Expert Synthesis Solutions (ESS)
CAS Number (Unlabeled) 4533-89-5[1][2]
Molecular Formula C26H27D6FO7
Molecular Weight 482.57
Appearance White Solid[1]

Recommended conditions on Certificate of

Storage )
Analysis

A related compound, Flunisolide-D6, is also commercially available and may be a suitable

alternative for certain applications.

Table 3: Commercial Suppliers of Flunisolide-D6
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Isotopic

Supplier Catalog Number Purity (by HPLC) Enrichment (atom
% D)

Expert Synthesis

_ ESS0426 99.3% 99%]3]

Solutions (ESS)

BDG Synthesis 130313 >98% Not specified[4]

Clearsynth CS-T-95395 Not specified Not specified[5]

Cerilliant B130313-5MG Not specified Not specified[6]

Table 4: Product Specifications for Flunisolide-D6

Expert Synthesis
Solutions (ESS)

Parameter BDG Synthesis

CAS Number (Unlabeled) 3385-03-3 3385-03-3[4]
Molecular Formula C24H25D6FO6[3] C24H25D6FOs6[4]
Molecular Weight 440.53[3] 440.53[4]
Appearance White Solid[3] Not specified
Storage Not specified Not specified

Synthesis and Quality Control

Detailed, proprietary synthesis and purification protocols for Flunisolide Acetate-D6 are not
publicly disclosed by commercial suppliers. However, the general principles of deuterated
steroid synthesis involve multi-step organic reactions using deuterated reagents. The quality
and identity of the final product are confirmed through a series of analytical tests.

Experimental Protocols: Quality Control Analysis

The Certificate of Analysis for Flunisolide Acetate-D6 from Expert Synthesis Solutions (Lot:
GR-15-017) indicates the use of the following analytical techniques for quality control[1]:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://esschemco.com/product/labeled-compounds/flunisolide-d6/
https://bdg.co.nz/products/flunisolide-d6
https://clearsynth.com/product/flunisolide-d6
https://www.cerilliant.com/products/catalog/items/details?itemNo=db43cd0f-631d-4112-ac22-616c061c71ca&item=B130313-5
https://bdg.co.nz/products/flunisolide-d6
https://esschemco.com/product/labeled-compounds/flunisolide-d6/
https://bdg.co.nz/products/flunisolide-d6
https://esschemco.com/product/labeled-compounds/flunisolide-d6/
https://bdg.co.nz/products/flunisolide-d6
https://esschemco.com/product/labeled-compounds/flunisolide-d6/
https://www.benchchem.com/product/b13862940?utm_src=pdf-body
https://www.benchchem.com/product/b13862940?utm_src=pdf-body
https://esschemco.com/wp-content/uploads/2025/08/Flunisolide-Acetate-D6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13862940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» High-Performance Liquid Chromatography (HPLC): Used to determine the chemical purity of
the compound. A typical HPLC method for steroid analysis involves a C18 reversed-phase
column with a gradient elution using a mobile phase consisting of an aqueous buffer and an
organic solvent like acetonitrile or methanol. Detection is commonly performed using a UV
detector at a wavelength of approximately 240 nm.

e Mass Spectrometry (MS): Confirms the molecular weight and isotopic enrichment of the
deuterated compound. High-resolution mass spectrometry (HRMS) is often employed to
accurately determine the mass-to-charge ratio and confirm the incorporation of deuterium
atoms.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation of the
molecule. *H NMR is used to verify the structure and can also be used to confirm the
positions of deuterium labeling by observing the absence of signals at specific chemical
shifts.

Mechanism of Action: Glucocorticoid Receptor
Signaling Pathway

Flunisolide, like other corticosteroids, exerts its anti-inflammatory effects by acting as an
agonist for the glucocorticoid receptor (GR).[7][8] The binding of Flunisolide to the GR initiates
a cascade of molecular events that ultimately modulate the expression of genes involved in
inflammation.

Glucocorticoid Receptor Signaling Workflow

Cytoplasm

Extracellular Space
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Caption: Workflow of Glucocorticoid Receptor (GR) activation by Flunisolide.

Logical Relationship of Anti-inflammatory Effects

The activation of the GR by Flunisolide leads to the transcription of anti-inflammatory proteins
and the repression of pro-inflammatory signaling pathways.

Flunisolide

Activates

Glucocorticoid Receptor (GR)

Increased Synthesis of Decreased Synthesis of

Anti-inflammatory Proteins Pro-inflammatory Cytokines
(e.g., Lipocortin-1) (e.g., IL-1, TNF-a)

Reduced Inflammation

Click to download full resolution via product page
Caption: Logical diagram of Flunisolide's anti-inflammatory effects.

This technical guide serves as a foundational resource for professionals utilizing Flunisolide
Acetate-D6 in their research. For the most accurate and up-to-date information, direct
communication with the suppliers and reference to their provided documentation is strongly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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